ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate

• IUPAC Name: ethyl 2-(3-phenylprop-2-ynoylamino)benzoate
• InChI: InChI=1S/C18H15NO3/c1-2-22-18(21)15-10-6-7-11-16(15)19-17(20)13-12-14-8-4-3-5-9-14/h3-11H,2H2,1H3,(H,19,20)
• InChI Key: AGSJCEZQKHIHOP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C#CC2=CC=CC=C2
• Molecular Formula: C18H15NO3
• Molecular Weight: 293.3 g/mol

Description

Ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate, also known as ethyl 2-(3-phenylprop-2-ynoylamino)benzoate, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of benzoic acid and has a molecular weight of 311.34 g/mol.

Mechanism of Action

The mechanism of action of ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate 2-[(3-phenyl-2-propynoyl)amino]benzoate is not fully understood. However, studies have suggested that this compound may exert its anti-inflammatory and analgesic effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). It has also been suggested that this compound may exert its anti-cancer effects by inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound 2-[(3-phenyl-2-propynoyl)amino]benzoate has anti-inflammatory and analgesic effects. It has been found to reduce the production of pro-inflammatory cytokines such as IL-1β and TNF-α. In addition, this compound has been found to reduce the levels of prostaglandin E2 (PGE2), which is a mediator of pain and inflammation. Furthermore, studies have suggested that this compound may have anti-cancer effects by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

Ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate has several advantages for lab experiments. It is a stable compound that can be easily synthesized with a high yield and purity. In addition, it has been found to have low toxicity levels, making it a safe compound to work with in the lab. However, one limitation of this compound is that its mechanism of action is not fully understood, which may hinder its potential use in the development of new drugs.

Future Directions

There are several future directions for the study of ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate 2-[(3-phenyl-2-propynoyl)amino]benzoate. One potential direction is to further investigate its anti-inflammatory and analgesic properties and its potential use in the development of new drugs for the treatment of inflammatory and pain-related diseases. Another potential direction is to investigate its anti-cancer properties and its potential use in the development of new cancer therapies. Furthermore, more research is needed to fully understand the mechanism of action of this compound, which may lead to the development of more effective drugs.

Synthesis Methods

The synthesis of ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate 2-[(3-phenyl-2-propynoyl)amino]benzoate involves the reaction of this compound benzoate with propargyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with 3-phenylprop-2-ynoic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield this compound 2-[(3-phenyl-2-propynoyl)amino]benzoate. This synthesis method has been optimized and has been reported to yield a high purity product with a good yield.

Scientific Research Applications

Ethyl 2-[(3-phenyl-2-propynoyl)amino]benzoate has been found to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential use as an anti-cancer agent. In addition, this compound has been investigated for its use in the development of new drugs for the treatment of various diseases.